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Compound of Interest

Compound Name: GDC-0927 Racemate

Cat. No.: B10800784 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive technical information regarding the solubility and stability of GDC-0927
racemate when using Dimethyl Sulfoxide (DMSO) as a solvent. It includes troubleshooting

advice, frequently asked questions, and detailed experimental protocols to ensure the

successful use of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of GDC-0927 racemate in DMSO?

A1: The maximum reported solubility of GDC-0927 in DMSO is 83.33 mg/mL, which is

equivalent to a concentration of 180.56 mM.[1][2] It is important to note that achieving this

concentration may require sonication.

Q2: I'm having trouble dissolving GDC-0927 racemate in DMSO. What should I do?

A2: If you are experiencing difficulty dissolving the compound, we recommend the following

troubleshooting steps:

Use Fresh DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.

The presence of water can significantly impact the solubility of GDC-0927.[2] Always use

newly opened or properly stored anhydrous DMSO.
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Apply Sonication: As recommended by suppliers, using an ultrasonic bath can aid in the

dissolution of GDC-0927 in DMSO.[1][2]

Gentle Warming: Gentle warming of the solution (e.g., to 37°C) can also help increase

solubility. However, be cautious and avoid excessive heat, which could potentially degrade

the compound.

Q3: How should I store my stock solution of GDC-0927 racemate in DMSO?

A3: For optimal stability, stock solutions of GDC-0927 in DMSO should be aliquoted and stored

at low temperatures.[2] Repeated freeze-thaw cycles should be avoided as they can lead to

product inactivation. Recommended storage conditions are provided in the stability data table

below.

Q4: Is GDC-0927 a selective estrogen receptor degrader (SERD)?

A4: Yes, GDC-0927 is a potent, non-steroidal, orally bioavailable selective estrogen receptor

(ER) antagonist and degrader (SERD).[1][2][3][4] It functions by binding to the estrogen

receptor, inducing a conformational change that leads to the receptor's degradation, thereby

inhibiting ER-mediated signaling.[5]

Data Summary
Solubility Data

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Special Conditions

DMSO 83.33 180.56

Sonication is

recommended; use of

fresh, non-

hygroscopic DMSO is

crucial.[1][2]

Stability and Storage Data
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Form Storage Temperature Duration

Powder -20°C 3 years

In DMSO -80°C 1-2 years

In DMSO -20°C 1 year

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot stock solutions before storage.[2]

Experimental Protocols
Protocol for Preparing a GDC-0927 Racemate Stock
Solution in DMSO
Materials:

GDC-0927 racemate powder

Anhydrous (dry) DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath)

Procedure:

Weigh the Compound: Accurately weigh the desired amount of GDC-0927 racemate powder

in a sterile tube.

Add DMSO: Add the calculated volume of anhydrous DMSO to achieve the desired

concentration. For example, to prepare a 10 mM stock solution, add 2.1668 mL of DMSO to

1 mg of GDC-0927 racemate.

Initial Mixing: Vortex the solution for 30-60 seconds to facilitate initial dissolution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/GDC-0927.html
https://www.benchchem.com/product/b10800784?utm_src=pdf-body
https://www.benchchem.com/product/b10800784?utm_src=pdf-body
https://www.benchchem.com/product/b10800784?utm_src=pdf-body
https://www.benchchem.com/product/b10800784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sonication: Place the tube in a sonicator bath and sonicate for 10-15 minutes, or until the

solution is clear and all solid has dissolved.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes. Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use,

as per the stability guidelines.
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Caption: Mechanism of action for GDC-0927 as a Selective Estrogen Receptor Degrader

(SERD).
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Caption: Experimental workflow for dissolving GDC-0927 racemate in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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